2-Oxa-7-azaspiro[3.5]nonan-7-amine

• CAS No.: 2097995-42-9
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.2 g/mol
• IUPAC Name: 2-oxa-7-azaspiro[3.5]nonan-7-amine
• InChI: InChI=1S/C7H14N2O/c8-9-3-1-7(2-4-9)5-10-6-7/h1-6,8H2
• InChI Key: WNOFOEMXENYDLN-UHFFFAOYSA-N
• SMILES: C1CN(CCC12COC2)N

Description

2-Oxa-7-azaspiro[3.5]nonan-7-amine is a spirocyclic compound featuring a fused oxetane (oxygen-containing four-membered ring) and azetidine (nitrogen-containing four-membered ring) system. Its structure offers unique conformational rigidity and hydrogen-bonding capabilities, making it valuable in medicinal chemistry, particularly for targeting enzymes like NAD(P)H:quinone oxidoreductase 1 (NQO1) . The compound is often synthesized as its oxalate salt (CAS: 1429056-28-9) to enhance stability and solubility .

Comparison with Similar Compounds

Comparison with Structural Analogues

2-Oxa-6-azaspiro[3.3]heptane (1a)

• Structural Differences : Smaller spiro system (3.3 vs. 3.5 ring junctions) with a six-membered fused ring.
• Synthesis : Prepared via condensation of 3-bromo-2,2-bis(bromomethyl)propan-1-ol with p-tosylamide .
• Reactivity : Prone to azetidine ring-opening during acetylation (e.g., 19% yield of ring-opened adduct 9a vs. 90% yield of intact product for 1b) due to higher ring strain .
• Applications : Less effective in oxidative cyclization reactions (e.g., degradation observed during benzimidazole synthesis vs. 74% yield for 1b) .

Key Data:

Property	2-Oxa-7-azaspiro[3.5]nonan-7-amine (1b)	2-Oxa-6-azaspiro[3.3]heptane (1a)
Ring Junction	[3.5]	[3.3]
Oxidative Cyclization Yield	74%	Degradation observed
Stability Under Acetylation	High (90% yield)	Low (64% yield with side products)

7-Oxa-2-azaspiro[3.5]nonane Hemioxalate (Isomer)

• Structural Differences : Nitrogen and oxygen positions swapped, altering hydrogen-bonding patterns.
• Synthesis: Prepared via alternative routes involving tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate intermediates .
• Applications: Limited data, but structural isomerism may influence enzyme binding (e.g., NQO1 interactions) .

2,5-Dioxaspiro[3.5]nonan-7-amine (CAS: 2306262-50-8)

• Structural Differences : Additional oxygen atom increases polarity and reduces basicity compared to 1b.
• Synthesis : Multi-step process involving malonate derivatives and LiAlH4 reduction .
• Applications: Potential use in drug discovery for improved metabolic stability .

5-Oxaspiro[3.4]octan-7-amine (CAS: 1823901-45-6)

• Structural Differences : Smaller [3.4] spiro system with a five-membered oxygen ring.
• Reactivity : Higher ring strain reduces stability under acidic conditions compared to 1b .

Reactivity and Functionalization

• Oxidative Cyclization : 1b successfully forms tetracyclic benzimidazoles (74% yield) using Oxone® in formic acid, while 1a fails due to ring strain .
• Nucleophilic Substitution : 1b exhibits superior regioselectivity in acetylation (90% yield of 8b vs. 64% for 1a) .
• Derivatization: 1b derivatives like 2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)-9H-chromeno[2,3-d]thiazol-9-one (C₁₇H₁₇N₂O₃S) show promise in anticancer applications .

Industrial and Economic Considerations

• Production : Global production of 1b is projected to grow at 6.8% CAGR (2025–2030), driven by demand in oncology drug development .
• Cost : 1b is commercially available but expensive (≥98% purity, CAS: 1502580-43-9) due to multi-step synthesis .